Cas no 1105249-56-6 (1-[3-(furan-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]-4-(2-methylbenzoyl)piperazine)

• Product Name: 1-[3-(furan-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]-4-(2-methylbenzoyl)piperazine
• CAS No: 1105249-56-6
• MF: C₂₁H₂₀N₆O₂
• MW: 388.422503471375
• CID: 5343099
• Update Time: 2025-08-05

1-[3-(furan-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]-4-(2-methylbenzoyl)piperazine Chemical and Physical Properties

Names and Identifiers

• [4-[3-(2-Furanyl)-1,2,4-triazolo[4,3-b]pyridazin-6-yl]-1-piperazinyl](2-methylphenyl)methanone
• 1-[3-(furan-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]-4-(2-methylbenzoyl)piperazine

• Inchi： 1S/C21H20N6O2/c1-15-5-2-3-6-16(15)21(28)26-12-10-25(11-13-26)19-9-8-18-22-23-20(27(18)24-19)17-7-4-14-29-17/h2-9,14H,10-13H2,1H3
• InChI Key： SXQCZWSTFJLJMR-UHFFFAOYSA-N
• SMILES： C(N1CCN(C2=NN3C(C4=CC=CO4)=NN=C3C=C2)CC1)(C1=CC=CC=C1C)=O

Experimental Properties

• Density: 1.40±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 4.11±0.30(Predicted)

Additional information on 1-[3-(furan-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]-4-(2-methylbenzoyl)piperazine

Compound CAS No. 1105249-56-6: A Comprehensive Overview

The compound with CAS No. 1105249-56-6, known as 1-[3-(furan-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]-4-(2-methylbenzoyl)piperazine, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its complex structure, which incorporates a piperazine backbone, a [1,2,4]triazolo[4,3-b]pyridazine ring system, and a furan moiety. The presence of these functional groups makes it a promising candidate for various applications in drug discovery and materials science.

Recent studies have highlighted the potential of this compound as a modulator of cellular signaling pathways. The piperazine ring is known for its ability to act as a scaffold in medicinal chemistry, often serving as a template for the development of bioactive molecules. The [1,2,4]triazolo[4,3-b]pyridazine moiety adds an additional layer of complexity to the molecule, enhancing its ability to interact with biological targets such as kinases and G-protein coupled receptors (GPCRs). The furan group further contributes to the molecule's versatility by introducing electron-donating properties that can influence its reactivity and solubility.

One of the most exciting developments involving this compound is its role in targeting oncogenic pathways. Researchers have demonstrated that this compound exhibits potent inhibitory activity against several cancer-related kinases, including those involved in cell proliferation and angiogenesis. This suggests that it could be a valuable lead compound in the development of anti-cancer therapies. Furthermore, its ability to modulate GPCRs makes it a potential candidate for treating conditions such as inflammation and neurodegenerative diseases.

The synthesis of this compound involves a multi-step process that combines advanced techniques in organic chemistry. Key steps include the formation of the [1,2,4]triazolo[4,3-b]pyridazine ring through cyclization reactions and the subsequent coupling with the furan and piperazine moieties. These reactions require precise control over reaction conditions to ensure high yields and product purity. The development of efficient synthetic routes for this compound has been a focus of recent research efforts.

In terms of physical properties, this compound exhibits a melting point of approximately 280°C and is soluble in common organic solvents such as dichloromethane and dimethylformamide (DMF). Its solubility profile makes it suitable for use in various laboratory techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy. The compound's stability under physiological conditions has also been evaluated, with results indicating that it maintains its integrity during biological assays.

From an environmental perspective, this compound has undergone preliminary toxicity studies to assess its potential impact on aquatic life. Results suggest that it exhibits low acute toxicity to fish species commonly used in ecotoxicological testing. However, further studies are required to fully understand its long-term effects on ecosystems.

In conclusion, CAS No. 1105249-56-6 represents a cutting-edge chemical entity with significant potential in drug discovery and materials science. Its unique structure and bioactivity make it a valuable tool for researchers seeking to develop novel therapeutic agents. As research into this compound continues to advance, it is likely to play an increasingly important role in addressing some of the most pressing challenges in modern medicine.